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Abstract
Pivalylbenzhydrazine, also known as pivhydrazine and pivazide, is a notable compound in the

history of psychopharmacology. As a member of the hydrazine class of antidepressants, it

emerged in the early 1960s as an irreversible and non-selective monoamine oxidase inhibitor

(MAOI). Its development was a part of the broader exploration of hydrazine derivatives for

psychiatric conditions, following the serendipitous discovery of the antidepressant effects of

iproniazid.[1][2] Marketed under trade names such as Tersavid, pivalylbenzhydrazine was

utilized for the treatment of depression.[2][3] However, its clinical use was short-lived primarily

due to concerns of hepatotoxicity, a significant adverse effect associated with many hydrazine-

based compounds.[2] This guide provides a comprehensive overview of the discovery, history

of use, mechanism of action, and the reasons for the discontinuation of pivalylbenzhydrazine.

Discovery and History of Use
The journey of pivalylbenzhydrazine is intertwined with the advent of the first generation of

antidepressant medications. The discovery of the therapeutic potential of monoamine oxidase

inhibitors was a landmark event in the treatment of depression.

The Dawn of the MAOIs: A Serendipitous Beginning
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The story of MAOIs began not in the realm of psychiatry, but in the treatment of tuberculosis.

Iproniazid, a derivative of hydrazine, was initially developed as an anti-tubercular agent.[4][5][6]

During clinical use, it was observed to have mood-elevating side effects in patients.[4][5] This

unexpected finding prompted researchers to investigate its mechanism of action, leading to the

discovery that iproniazid inhibits the enzyme monoamine oxidase (MAO).[7] This enzyme is

responsible for the breakdown of monoamine neurotransmitters such as serotonin,

norepinephrine, and dopamine in the brain. By inhibiting MAO, iproniazid increases the levels

of these neurotransmitters, which was hypothesized to be the basis of its antidepressant effect.

[7]

The Emergence of Pivalylbenzhydrazine
Following the discovery of iproniazid's antidepressant properties, the 1950s and 1960s saw a

surge in the development of other hydrazine derivatives with potential psychiatric applications.

[1][2] Pivalylbenzhydrazine emerged during this period of intense research and was

introduced for the treatment of depression in the early 1960s.[2][8]

Discontinuation from the Market
Despite its efficacy as an antidepressant, the use of pivalylbenzhydrazine, along with many

other hydrazine-based MAOIs, was curtailed by significant safety concerns. The primary issue

was hepatotoxicity, or liver damage, which was a dose-related adverse effect observed with

these compounds.[2] This led to the eventual withdrawal of pivalylbenzhydrazine and a shift

towards the development of newer, safer classes of antidepressants.

Chemical Information
Property Value

IUPAC Name N'-benzyl-2,2-dimethylpropanehydrazide

Other Names
Pivhydrazine, Pivazide, Tersavid, Angorvid,

Betamezid, Neomarsilid

CAS Number 306-19-4

Chemical Formula C12H18N2O

Molecular Weight 206.289 g/mol
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Mechanism of Action
Pivalylbenzhydrazine functions as an irreversible and non-selective inhibitor of monoamine

oxidase (MAO).[2][3]

Monoamine Oxidase Inhibition
Monoamine oxidase is an enzyme that plays a crucial role in the catabolism of monoamine

neurotransmitters. There are two main isoforms of this enzyme: MAO-A and MAO-B.

MAO-A preferentially metabolizes serotonin and norepinephrine.

MAO-B has a higher affinity for dopamine.

Pivalylbenzhydrazine, being a non-selective inhibitor, acts on both MAO-A and MAO-B.[2]

Signaling Pathway
The mechanism of action involves the covalent binding of the hydrazine group to the active site

of the MAO enzyme, leading to its irreversible inactivation. This inhibition prevents the

breakdown of monoamine neurotransmitters in the presynaptic neuron and at the synapse. The

resulting increase in the concentration of these neurotransmitters in the synaptic cleft enhances

neurotransmission, which is believed to be the primary mechanism underlying its

antidepressant effects.
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Figure 1: Mechanism of action of Pivalylbenzhydrazine as a MAO inhibitor.

Experimental Protocols
Detailed experimental protocols from the initial development of pivalylbenzhydrazine are not

readily available in modern literature due to its discontinuation decades ago. However, based

on the practices of that era for similar compounds, the following outlines the likely

methodologies.

Synthesis
A probable method for the synthesis of pivalylbenzhydrazine is through hydrazinolysis. This

would involve the reaction of a pivalic acid derivative (such as pivaloyl chloride or a pivalic acid

ester) with benzylhydrazine.

Hypothetical Synthesis Workflow:
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Figure 2: A plausible synthetic workflow for pivalylbenzhydrazine.

Quantitative Data
Specific quantitative data such as IC50 values, binding affinities, and detailed pharmacokinetic

profiles for pivalylbenzhydrazine are scarce in the publicly available literature from the time of

its use. A study by Zor et al. (1965) investigated the effect of monoamine oxidase inhibitors on

the growth of rat tibia, where pivalylbenzhydrazine was administered at a dose of 5 mg/kg

intraperitoneally daily for 5 days in immature female rats, and was found to inhibit the growth of

the epiphysial cartilage.[9]

Conclusion
Pivalylbenzhydrazine holds a significant place in the history of antidepressant therapy. As an

early hydrazine-based MAOI, it contributed to the initial understanding of the neurochemical

basis of depression and the development of subsequent psychotropic medications. While its

clinical utility was ultimately limited by safety concerns, particularly hepatotoxicity, the story of

pivalylbenzhydrazine serves as a crucial lesson in the evolution of drug development,

highlighting the ongoing balance between efficacy and safety. Further historical and

pharmacological research into such discontinued compounds can provide valuable insights for

modern drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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